Cas no 2171674-04-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid
• CAS No: 2171674-04-5
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6097525
• PubChem ID: 165820031
• Update Time: 2025-06-14

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid
• 2171674-04-5
• EN300-1544466
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-1H-pyrazol-1-yl}-2-methylpropanoic acid

• Inchi： 1S/C26H28N4O5/c1-4-22(23(31)28-16-13-27-30(14-16)26(2,3)24(32)33)29-25(34)35-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-14,21-22H,4,15H2,1-3H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： VFKFJPIEEXTZHS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NN(C=1)C(C(=O)O)(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid

Recent Advances in the Study of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid (CAS: 2171674-04-5)

The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid (CAS: 2171674-04-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrazole moiety, has shown promising potential in various applications, ranging from drug discovery to peptide synthesis. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid, with particular emphasis on optimizing yield and purity. Researchers have reported successful synthesis using solid-phase peptide synthesis (SPPS) techniques, where the Fmoc group serves as a protective moiety for the amino functionality. The incorporation of the pyrazole ring has been noted for its role in enhancing the compound's stability and bioactivity, making it a valuable intermediate in the development of novel pharmaceuticals.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been tested against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. While the exact mechanism of action remains under investigation, the presence of the pyrazole moiety is believed to contribute to its binding affinity and selectivity. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another area of interest is the use of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid as a building block in peptide-based therapeutics. The Fmoc group, a staple in peptide chemistry, allows for efficient deprotection and coupling reactions, facilitating the synthesis of complex peptide sequences. Recent work has explored its utility in creating peptide-drug conjugates, where the compound serves as a linker or spacer, enhancing the pharmacokinetic properties of the resulting conjugates. This approach holds promise for targeted drug delivery systems, particularly in oncology.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as solubility and stability under physiological conditions need to be addressed to fully exploit its potential. Researchers are actively exploring derivatization strategies to improve these properties, including the introduction of hydrophilic groups or the use of prodrug formulations. Additionally, computational modeling studies are being employed to predict the compound's behavior in biological systems, aiding in the design of more effective derivatives.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1H-pyrazol-1-yl}-2-methylpropanoic acid (CAS: 2171674-04-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable tool for drug discovery and peptide synthesis. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for therapeutic applications. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.